2-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid

Specification

• CAS No.: 1823322-75-3
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-(2-propan-2-ylpyrazol-3-yl)cyclopropane-1-carboxylic acid
• Standard InChI: InChI=1S/C10H14N2O2/c1-6(2)12-9(3-4-11-12)7-5-8(7)10(13)14/h3-4,6-8H,5H2,1-2H3,(H,13,14)
• Standard InChI Key: IMNOPXLYIQUOMX-UHFFFAOYSA-N
• SMILES: CC(C)N1C(=CC=N1)C2CC2C(=O)O
• Canonical SMILES: CC(C)N1C(=CC=N1)C2CC2C(=O)O

Introduction

Structural Information and Chemical Identity

2-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid is a racemic mixture, specifically identified as Rac-(1r,2r)-2-[1-(propan-2-yl)-1h-pyrazol-5-yl]cyclopropane-1-carboxylic acid. The compound can also be referred to as (1R,2R)-2-(2-propan-2-ylpyrazol-3-yl)cyclopropane-1-carboxylic acid. This nomenclature indicates the specific stereochemistry at the cyclopropane ring.

The molecular formula of the compound is C10H14N2O2, indicating it contains 10 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms. This composition reflects the presence of a pyrazole ring (contributing 3 carbon and 2 nitrogen atoms), a propan-2-yl (isopropyl) substituent (contributing 3 carbon atoms), a cyclopropane ring (contributing 3 carbon atoms), and a carboxylic acid group (contributing 1 carbon and 2 oxygen atoms).

Chemical Identifiers

The compound is characterized by several chemical identifiers that precisely define its structure:

• SMILES Notation: CC(C)N1C(=CC=N1)[C@@H]2C[C@H]2C(=O)O

• InChI: InChI=1S/C10H14N2O2/c1-6(2)12-9(3-4-11-12)7-5-8(7)10(13)14/h3-4,6-8H,5H2,1-2H3,(H,13,14)/t7-,8-/m1/s1

• InChIKey: IMNOPXLYIQUOMX-HTQZYQBOSA-N

These identifiers provide standardized representations of the compound's structure, enabling unambiguous identification in chemical databases and literature.

Structural Components

The compound consists of several key structural components:

• A pyrazole ring (a five-membered heterocycle with two adjacent nitrogen atoms)

• A propan-2-yl (isopropyl) group attached to one of the nitrogen atoms of the pyrazole ring

• A cyclopropane ring connected to the pyrazole ring at position 5

• A carboxylic acid group attached to the cyclopropane ring

The stereochemistry at the cyclopropane ring is specifically defined as (1R,2R), indicating the spatial arrangement of the substituents. The cyclopropane ring is connected to both the pyrazole ring and the carboxylic acid group in a specific three-dimensional arrangement.

Physical Properties

The physical properties of 2-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid are crucial for understanding its behavior in various environments and potential applications.

Predicted Collision Cross Section

Collision Cross Section (CCS) is an important parameter that reflects the effective area of a molecule during its interaction with other molecules, particularly in mass spectrometry applications. The predicted CCS values for various adducts of 2-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid are presented in the following table:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	195.11281	145.2
[M+Na]+	217.09475	156.8
[M+NH4]+	212.13935	152.4
[M+K]+	233.06869	155.8
[M-H]-	193.09825	152.2
[M+Na-2H]-	215.08020	151.7
[M]+	194.10498	149.6
[M]-	194.10608	149.6

Physicochemical Properties

Based on its structure, 2-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid is expected to exhibit specific physicochemical properties:

• The presence of a carboxylic acid group confers acidic properties to the molecule, allowing it to participate in acid-base reactions and form salts with appropriate bases.

• The pyrazole ring, being aromatic, contributes to the compound's stability and potential for π-π interactions with other aromatic systems.

• The cyclopropane ring introduces strain into the molecular structure, potentially influencing reactivity.

• The propan-2-yl substituent on the pyrazole nitrogen increases the lipophilicity (fat solubility) of the compound.

These properties collectively determine the compound's solubility, reactivity, and behavior in biological systems.

Structural Comparison with Related Compounds

To better understand the properties and potential applications of 2-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid, it is valuable to compare it with structurally related compounds.

Comparison with 2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid

A closely related compound is 2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid (CAS No. 1824055-05-1), which has a 2-methylpropyl (isobutyl) group attached to the pyrazole nitrogen instead of a propan-2-yl (isopropyl) group. The key differences and similarities include:

• Molecular Formula: C11H16N2O2 for the isobutyl derivative versus C10H14N2O2 for the isopropyl derivative, reflecting the additional carbon atom in the isobutyl group.

• Molecular Weight: 208.26 for the isobutyl derivative, slightly higher than the isopropyl derivative due to the additional carbon atom.

• Structure: Both compounds contain a pyrazole ring connected to a cyclopropane ring bearing a carboxylic acid group, but they differ in the alkyl substituent on the pyrazole nitrogen.

• Synonyms: The isobutyl derivative is also known as 2-(2-isobutylpyrazol-3-yl)cyclopropanecarboxylic acid.

This comparison highlights the subtle structural differences that may influence the compounds' physical properties, chemical reactivity, and potential biological activities.

Structural Features in the Context of Pyrazole Derivatives

Pyrazole derivatives, including 2-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid, share several common structural features that contribute to their properties and potential applications:

• The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, which can participate in hydrogen bonding and coordination with metal ions.

• Substitution at various positions of the pyrazole ring can significantly alter the compound's properties, such as solubility, acidity/basicity, and biological activity.

• The incorporation of a cyclopropane ring introduces conformational constraints and strain, potentially influencing the compound's reactivity and interaction with biological targets.

• The carboxylic acid functional group provides a site for further chemical modifications, such as esterification, amidation, or salt formation.

These structural features collectively contribute to the diverse applications of pyrazole derivatives in pharmaceutical, agrochemical, and materials science fields.

Analytical Techniques for Characterization

Various analytical techniques can be employed to characterize 2-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid and confirm its structure and purity:

Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR would provide valuable information about the compound's structure, including the presence of the pyrazole ring, cyclopropane ring, propan-2-yl group, and carboxylic acid moiety.

• Infrared (IR) Spectroscopy: IR spectroscopy would confirm the presence of the carboxylic acid group (strong C=O stretching band around 1700 cm-1) and provide additional structural information.

• Mass Spectrometry: Mass spectrometry, particularly high-resolution mass spectrometry, would confirm the molecular formula and provide fragmentation patterns characteristic of the compound's structure. The predicted m/z values for various adducts, as mentioned in the physical properties section, would be valuable references for mass spectrometric analysis.

Chromatographic Methods

• High-Performance Liquid Chromatography (HPLC): HPLC would be useful for assessing the purity of the compound and potentially separating stereoisomers if the racemic mixture needs to be resolved.

• Gas Chromatography (GC): For volatile derivatives of the compound, GC could provide additional purity information and retention data.

These analytical techniques, when used in combination, would provide comprehensive characterization of 2-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid, confirming its structure and ensuring its purity for various applications.